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Compound of Interest

Compound Name:
1-(3,4-dichlorophenyl)-1H-pyrazol-

4-amine

Cat. No.: B11817931

Get Quote

Executive Technical Summary
1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine is a specialized heterocyclic building block

predominantly used in the synthesis of bioactive scaffolds, particularly pyrazolo[3,4-

d]pyrimidines (kinase inhibitors). Its structure features an electron-rich amino group at the 4-

position and an electron-deficient 3,4-dichlorophenyl moiety at the 1-position.

Primary Utility: Precursor for transition-metal catalyzed cross-couplings (Buchwald-Hartwig)

and cyclization reactions in medicinal chemistry.

Core Hazard: As an aromatic amine derivative, it poses risks of substantial irritation to

mucosal membranes and potential skin sensitization. While specific LD50 data is rare for this

intermediate, it must be handled as a Category 4 Acute Toxin by analogy to structurally

related chlorinated anilines and aminopyrazoles.

Chemical Identity & Physicochemical Profile
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Property Specification

Chemical Name 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine

CAS Number 66000-43-9

Molecular Formula

C

H

Cl

N

Molecular Weight 228.08 g/mol

Appearance Off-white to pale yellow solid

Predicted Boiling Point ~388°C (at 760 mmHg)

Density ~1.50 g/cm

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in water

pKa (Predicted) ~3.5 (Conjugate acid of the amine)

Hazard Identification & Mechanistic Toxicology
GHS Classification (derived from structural analogues):

Skin Irritation: Category 2 (H315)[1]

Eye Irritation: Category 2A (H319)

STOT-SE: Category 3 (Respiratory Irritation) (H335)

Toxicological Mechanism
The 4-amino group is a nucleophilic center. Upon contact with biological tissue, it can undergo

metabolic N-oxidation, potentially forming reactive hydroxylamines that interact with cellular

macromolecules. The dichlorophenyl ring increases lipophilicity, facilitating dermal absorption.
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Inhalation Risk: Dust inhalation can cause severe bronchial irritation due to the basicity of

the amine reacting with mucosal moisture.

Sensitization: Like many aromatic amines, repeated exposure may trigger Type IV

hypersensitivity reactions.

Engineering Controls & PPE Architecture
The Hierarchy of Control:

Isolation: Handle strictly within a certified Chemical Fume Hood (Face velocity > 100 fpm).

Inertion: While air-stable, storage under Nitrogen/Argon is recommended to prevent

oxidative darkening of the amine function over time.

PPE Selection Logic:

Gloves: Nitrile (0.11 mm) is sufficient for incidental splash. For prolonged handling or solution

preparation in DCM/DMF, use Silver Shield (Laminate) gloves to prevent permeation of the

organic solvent carrying the solute.

Respiratory: If handling powder outside a hood (not recommended), use a P95/P100

particulate respirator.

Emergency Response Protocols
This section outlines self-validating workflows for accident management.

Scenario A: Ocular/Dermal Exposure[2]
Immediate Action: Flush with water.[3][1][2][4][5] The mechanism is dilution and mechanical

removal.

Contraindication: Do NOT use vinegar or acidic neutralizers on skin; the heat of

neutralization can exacerbate chemical burns.

Scenario B: Spillage & Containment
Decision Matrix for Spill Response:
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Figure 1: Decision logic for containing spills of 1-(3,4-dichlorophenyl)-1H-pyrazol-4-amine.

Handling in Synthesis (Reaction Safety)
When using this compound in drug development (e.g., amide coupling or SNAr reactions):

Thermodynamics: The amine is moderately nucleophilic. Reactions with acid chlorides are

exothermic; add acid chloride dropwise to the amine solution at 0°C.

Incompatibility: Avoid contact with strong oxidizing agents (e.g., KMnO
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, Nitric Acid). The hydrazine linkage in the pyrazole ring coupled with the amine can lead to
violent decomposition or formation of azo-compounds.

Waste Streams: Aqueous layers from workups must be treated as toxic organic waste due to

the high aquatic toxicity potential of chlorinated aromatics.

Stability & Reactivity
Parameter Description

Stability
Stable under standard temperature and

pressure (STP).

Conditions to Avoid
Direct sunlight (UV degradation), moisture

(hygroscopic potential).

Incompatible Materials
Acid anhydrides, Acid chlorides,

Chloroformates, Strong oxidizers.

Decomposition Products
Nitrogen oxides (NOx), Hydrogen chloride (HCl),

Carbon monoxide (CO).

Ecological Information
Aquatic Toxicity: Chlorinated phenyl rings are notoriously persistent and toxic to aquatic life

(high LogP). Do not allow entry into drains.[6][1]

Persistence: Not readily biodegradable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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